Cas no 1072946-31-6 (4-Pentylcyclohex-1-enylboronic acid)

• Product Name: 4-Pentylcyclohex-1-enylboronic acid
• CAS No: 1072946-31-6
• MF: C₁₁H₂₁BO₂
• MW: 196.094243764877
• MDL: MFCD10699637
• CID: 840017
• PubChem ID: 46738837
• Update Time: 2025-05-28

4-Pentylcyclohex-1-enylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Pentylcyclohex-1-en-1-yl)boronic acid
• 4-Pentylcyclohex-1-enylboronic acid
• (4-pentylcyclohexen-1-yl)boronic acid
• XSB94631
• DB-316722
• DTXSID60674488
• BS-22549
• AB87842
• CS-0174838
• MFCD10699637
• (4-Pentylcyclohex-1-en-1-yl)boronicacid
• 1072946-31-6
• AKOS006302755
• 4-PENTYLCYCLOHEX-1-EN-1-YLBORONIC ACID

• MDL： MFCD10699637
• Inchi： 1S/C11H21BO2/c1-2-3-4-5-10-6-8-11(9-7-10)12(13)14/h8,10,13-14H,2-7,9H2,1H3
• InChI Key： FNIVZIHUKLFDQI-UHFFFAOYSA-N
• SMILES： OB(C1=CCC(CCCCC)CC1)O

Computed Properties

• Exact Mass: 196.16300
• Monoisotopic Mass: 196.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.96±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 40.46000
• LogP: 2.30520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids

Additional information on 4-Pentylcyclohex-1-enylboronic acid

Comprehensive Overview of 4-Pentylcyclohex-1-enylboronic acid (CAS No. 1072946-31-6): Properties, Applications, and Industry Insights

4-Pentylcyclohex-1-enylboronic acid (CAS No. 1072946-31-6) is a specialized boronic acid derivative that has garnered significant attention in organic synthesis and pharmaceutical research. This compound, characterized by its cyclohexene ring and pentyl substituent, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Its unique structure enables the formation of carbon-carbon bonds, making it invaluable for constructing complex molecules.

The growing demand for boronic acid-based intermediates like 4-Pentylcyclohex-1-enylboronic acid aligns with trends in drug discovery and material science. Researchers frequently search for "boronic acid applications in cancer therapy" or "cyclohexene derivatives in organic electronics," reflecting its relevance in cutting-edge fields. The compound’s stability under aqueous conditions and compatibility with diverse reaction conditions further enhance its utility.

From a synthetic perspective, CAS 1072946-31-6 exemplifies the strategic use of sterically hindered boronic acids to achieve selective coupling reactions. Recent studies highlight its role in developing kinase inhibitors and bioconjugation probes, addressing queries like "how to improve Suzuki coupling yields" or "best practices for handling air-sensitive boronic acids." These topics resonate with synthetic chemists optimizing protocols for scalable production.

Environmental and regulatory considerations also shape discussions around 4-Pentylcyclohex-1-enylboronic acid. With increasing emphasis on green chemistry, users often explore "sustainable boronic acid synthesis" or "biodegradable coupling reagents." While this compound is not classified as hazardous, proper storage under argon or nitrogen atmosphere is recommended to maintain its reactivity, a detail frequently overlooked in search queries like "long-term storage of boronic acids."

In the pharmaceutical sector, CAS 1072946-31-6 is investigated for its potential in proteolysis-targeting chimeras (PROTACs), a hot topic in "targeted protein degradation" research. Its boronate ester formation capability with diols also makes it a candidate for glucose sensing applications, linking to trending searches such as "boronic acids in diabetes diagnostics."

Market analyses reveal rising interest in high-purity boronic acids, driven by advancements in PET radiochemistry and fluorescent labeling. Suppliers emphasizing "HPLC-certified 4-Pentylcyclohex-1-enylboronic acid" or "custom boron reagent synthesis" cater to niche demands. The compound’s melting point (~120–125°C) and solubility profile (soluble in THF, DMSO) are critical data points for formulators, often searched alongside "boronic acid solubility in aqueous buffers."

Emerging applications in agrochemicals and OLED materials further expand the scope of 4-Pentylcyclohex-1-enylboronic acid. Patent literature describes its incorporation into liquid crystal compositions, addressing queries like "boron-containing materials for flexible displays." As industries prioritize high-performance additives, this compound’s thermal stability and electronic tunability position it as a promising candidate.

In conclusion, 4-Pentylcyclohex-1-enylboronic acid (CAS No. 1072946-31-6) represents a multifaceted tool for researchers navigating complex molecule assembly and functional material design. Its alignment with trending scientific inquiries—from "next-gen PROTACs" to "eco-friendly coupling methods"—ensures its continued relevance in both academic and industrial settings.